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Compound of Interest

Compound Name:
N-(2-hydroxyethyl)-4-

methoxybenzamide

Cat. No.: B1334689 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-(2-hydroxyethyl)-4-methoxybenzamide is a chemical compound with the CAS number

57728-69-5. While commercially available for research purposes, a comprehensive review of

publicly accessible scientific literature and patent databases reveals a significant lack of in-

depth studies on its biological activity, mechanism of action, and specific applications. This

technical guide consolidates the available information and highlights the current knowledge

gaps regarding this molecule.

Chemical and Physical Properties
The fundamental properties of N-(2-hydroxyethyl)-4-methoxybenzamide have been collated

from various chemical suppliers and databases. These properties are essential for its handling,

storage, and use in any experimental setting.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1334689?utm_src=pdf-interest
https://www.benchchem.com/product/b1334689?utm_src=pdf-body
https://www.benchchem.com/product/b1334689?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1334689?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 57728-69-5 Multiple Sources

Molecular Formula C₁₀H₁₃NO₃ [1][2][3]

Molecular Weight 195.22 g/mol [2][3]

Appearance Solid (predicted) [4]

Storage Temperature 2-8°C [3]

SMILES
COC1=CC=C(C=C1)C(=O)NC

CO
[1]

InChI

InChI=1S/C10H13NO3/c1-14-

9-4-2-8(3-5-9)10(13)11-6-7-

12/h2-5,12H,6-7H2,1H3,

(H,11,13)

[1]

It is important to note that one major supplier, Sigma-Aldrich, explicitly states that they do not

perform analytical data collection for this product and it is sold "as-is," with the buyer assuming

responsibility for confirming its identity and purity.[2]

Synthesis
A detailed, validated experimental protocol for the synthesis of N-(2-hydroxyethyl)-4-
methoxybenzamide is not available in the peer-reviewed literature. However, a general

approach to the synthesis of N-substituted benzamides can be conceptualized. This typically

involves the acylation of an amine with a benzoyl derivative.

A potential synthetic route, based on general chemical principles, is the reaction of 4-

methoxybenzoyl chloride with 2-aminoethanol. This reaction would likely be carried out in the

presence of a base to neutralize the hydrochloric acid byproduct.

Below is a logical workflow diagram for a hypothetical synthesis of N-(2-hydroxyethyl)-4-
methoxybenzamide. It is crucial to understand that this is a theoretical pathway and has not

been experimentally validated from available sources.
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Reactants Reaction Conditions

Process

Product

4-Methoxybenzoyl Chloride

Acylation Reaction

2-Aminoethanol Inert Solvent (e.g., Dichloromethane) Base (e.g., Triethylamine) Stirring at Room Temperature

Aqueous Workup

Purification (e.g., Column Chromatography)

N-(2-hydroxyethyl)-4-methoxybenzamide

Click to download full resolution via product page

Caption: Hypothetical synthesis workflow for N-(2-hydroxyethyl)-4-methoxybenzamide.

Biological Activity and Mechanism of Action
As of the date of this document, there are no published studies detailing any specific biological

activity or the mechanism of action for N-(2-hydroxyethyl)-4-methoxybenzamide. Searches

of prominent scientific databases have not yielded any information on its use in biological

assays, its potential as a therapeutic agent, or its interactions with any biological signaling

pathways.

Experimental Protocols
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Consistent with the lack of research on this compound, no detailed experimental protocols for

its use in any application have been found in the public domain.

Conclusion and Future Outlook
N-(2-hydroxyethyl)-4-methoxybenzamide is a chemical entity for which only basic chemical

and physical data are available. There is a complete absence of published research on its

synthesis, biological effects, and potential applications. For researchers, scientists, and drug

development professionals, this compound represents an unexplored area. Any investigation

into its properties would be novel and would require foundational studies to establish its

synthesis, purity, and basic biological characteristics before more complex research could be

undertaken. The information gap highlights the vast number of chemical compounds that are

synthesized and cataloged but remain uncharacterized, offering a wide-open field for discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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